N-Boc-2-Amino-5-bromothiazole
Overview
Description
“N-Boc-2-Amino-5-bromothiazole” is a chemical compound with the molecular formula C8H11BrN2O2S . It is also known by other names such as “tert-Butyl (5-bromothiazol-2-yl)carbamate”, “tert-butyl N- (5-bromo-1,3-thiazol-2-yl)carbamate”, and "tert-butyl 5-bromothiazol-2-ylcarbamate" .
Molecular Structure Analysis
The molecular structure of “N-Boc-2-Amino-5-bromothiazole” can be represented by the InChI code “InChI=1S/C8H11BrN2O2S/c1-8 (2,3)13-7 (12)11-6-10-4-5 (9)14-6/h4H,1-3H3, (H,10,11,12)” and the Canonical SMILES "CC © ©OC (=O)NC1=NC=C (S1)Br" .
Physical And Chemical Properties Analysis
“N-Boc-2-Amino-5-bromothiazole” has a molecular weight of 279.16 g/mol . Other physical and chemical properties such as boiling point, melting point, and density are not specified in the search results.
Scientific Research Applications
Anticancer Activity
The 2-aminothiazole scaffold, which is a part of N-Boc-2-Amino-5-bromothiazole, is a characteristic structure in drug development. This structure has several biological activities, including acting as an anticancer agent . However, the specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.
Antioxidant Activity
2-aminothiazole-based compounds, including N-Boc-2-Amino-5-bromothiazole, have been found to exhibit antioxidant activity . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.
Antimicrobial Activity
Compounds with a 2-aminothiazole structure have been found to have antimicrobial properties . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.
Anti-inflammatory Activity
2-aminothiazole-based compounds have been found to exhibit anti-inflammatory activity . The specific methods of application, experimental procedures, and outcomes are not detailed in the available resources.
Synthesis of Amides
N-Boc-2-Amino-5-bromothiazole can be used in the synthesis of amides. The reactions involve the use of isocyanate intermediates, which are generated in situ in the presence of 2-chloropyridine and trifluoromethanesulfonyl anhydride, to react with Grignard reagents to produce the corresponding amides .
Preparation of N-(5-Bromo-2-thiazolyl)-2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)-propanamide
2-Amino-5-bromothiazole monohydrobromide was used in the preparation of N-(5-Bromo-2-thiazolyl)-2-acetylamino-2-ethoxycarbonyl-3-(2-furyl)-propanamide .
Safety And Hazards
properties
IUPAC Name |
tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11BrN2O2S/c1-8(2,3)13-7(12)11-6-10-4-5(9)14-6/h4H,1-3H3,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIBKBVFFZYCBAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=NC=C(S1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11BrN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80961004 |
Source
|
| Record name | tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80961004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
279.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Boc-2-Amino-5-bromothiazole | |
CAS RN |
405939-39-1 |
Source
|
| Record name | tert-Butyl hydrogen (5-bromo-1,3-thiazol-2-yl)carbonimidate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80961004 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl N-(5-bromo-1,3-thiazol-2-yl)carbamate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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